Cas no 893726-19-7 (2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide)

• Product Name: 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide
• CAS No: 893726-19-7
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 5234173
• PubChem ID: 16637094
• Update Time: 2026-03-08

2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(4-Methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide
• 2-((1-(4-Methylbenzyl)-1h-benzo[d]imidazol-2-yl)thio)acetohydrazide
• 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide

• Inchi： 1S/C17H18N4OS/c1-12-6-8-13(9-7-12)10-21-15-5-3-2-4-14(15)19-17(21)23-11-16(22)20-18/h2-9H,10-11,18H2,1H3,(H,20,22)
• InChI Key： KMYZRZCLOCGJJV-UHFFFAOYSA-N
• SMILES： C(NN)(=O)CSC1N(CC2=CC=C(C)C=C2)C2=CC=CC=C2N=1

Additional information on 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide

Recent Advances in the Study of 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide (CAS: 893726-19-7)

The compound 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide (CAS: 893726-19-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activities, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide, which contribute to its diverse pharmacological properties. The compound's benzodiazolyl and acetohydrazide moieties are believed to play a critical role in its interactions with biological targets, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity.

In vitro and in vivo studies have demonstrated that 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide exhibits potent antimicrobial and anti-inflammatory activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed significant efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, the compound's anti-inflammatory effects were observed in murine models, where it effectively reduced cytokine production and tissue inflammation.

Further investigations into the compound's mechanism of action suggest that it may inhibit key enzymatic pathways involved in bacterial cell wall synthesis and inflammatory signaling. Molecular docking studies have revealed that 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide binds to the active sites of target enzymes, such as penicillin-binding proteins (PBPs) and cyclooxygenase-2 (COX-2), with high affinity. These findings provide a strong rationale for further optimization and development of this compound as a potential therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance the compound's drug-like properties while retaining its biological activity.

In conclusion, 2-({1-(4-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}sulfanyl)acetohydrazide represents a promising scaffold for the development of novel antimicrobial and anti-inflammatory agents. Continued research into its pharmacological profile and mechanism of action will be essential for advancing this compound toward clinical applications. This briefing underscores the importance of interdisciplinary collaboration in bridging the gap between chemical synthesis and therapeutic innovation.